![molecular formula C19H28N2O4S B4238824 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine](/img/structure/B4238824.png)
4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine
Overview
Description
4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine, also known as MSMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a drug candidate. MSMP is a morpholine derivative that has a unique chemical structure, making it a promising candidate for the development of new drugs for various diseases.
Mechanism of Action
The mechanism of action of 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine involves the inhibition of CAIX, which is responsible for regulating the pH balance in cancer cells. Inhibition of CAIX leads to the accumulation of acidic metabolites in the tumor microenvironment, resulting in the suppression of tumor growth and metastasis.
Biochemical and Physiological Effects:
4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been shown to have several biochemical and physiological effects. Studies have shown that 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and enhance the immune response against cancer cells. 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine is its unique chemical structure, which makes it a promising candidate for drug development. 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine is relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine. One direction is the optimization of the synthesis method to improve the yield and purity of 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine. Another direction is the development of new formulations of 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine that can improve its solubility and bioavailability. Additionally, further studies are needed to investigate the potential applications of 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine in the treatment of other diseases, such as inflammation and pain.
Scientific Research Applications
4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been extensively studied for its potential applications in the treatment of various diseases. Several studies have shown that 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine can act as an inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in several types of cancer cells. Inhibition of CAIX can lead to the suppression of tumor growth and metastasis, making 4-{[1-(mesitylsulfonyl)-3-piperidinyl]carbonyl}morpholine a promising candidate for cancer therapy.
properties
IUPAC Name |
morpholin-4-yl-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-3-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4S/c1-14-11-15(2)18(16(3)12-14)26(23,24)21-6-4-5-17(13-21)19(22)20-7-9-25-10-8-20/h11-12,17H,4-10,13H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATSCFNFYBOASMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCC(C2)C(=O)N3CCOCC3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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